Cas no 510764-52-0 ((4-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine)

(4-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine structure
510764-52-0 structure
Product Name:(4-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine
CAS No:510764-52-0
MF:C14H21FN2O
MW:252.327747106552
CID:3078770
PubChem ID:2985913
Update Time:2025-04-21

(4-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine Chemical and Physical Properties

Names and Identifiers

    • (4-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine
    • N-[(4-fluorophenyl)methyl]-3-morpholin-4-ylpropan-1-amine
    • SCHEMBL3997594
    • N-(4-Fluorobenzyl)-3-morpholinopropan-1-amine
    • [(4-fluorophenyl)methyl][3-(morpholin-4-yl)propyl]amine
    • STL386532
    • N-(4-fluorobenzyl)-N-[3-(4-morpholinyl)propyl]amine
    • N-(4-fluorobenzyl)-3-(morpholin-4-yl)propan-1-amine
    • DB-109617
    • AKOS000284839
    • AN-465/41850940
    • 510764-52-0
    • MDL: MFCD01475407
    • Inchi: 1S/C14H21FN2O/c15-14-4-2-13(3-5-14)12-16-6-1-7-17-8-10-18-11-9-17/h2-5,16H,1,6-12H2
    • InChI Key: GYOBGFHXRZIXEL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CNCCCN1CCOCC1

Computed Properties

  • Exact Mass: 252.16379146Da
  • Monoisotopic Mass: 252.16379146Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 24.5Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 362.3±37.0 °C at 760 mmHg
  • Flash Point: 172.9±26.5 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

(4-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine Security Information

(4-Fluoro-benzyl)-(3-morpholin-4-yl-propyl)-amine Pricemore >>

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